5-methyl-4-(4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 1-methyl-4-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C16H20N8S/c1-11-8-17-16(25-3)21-13(11)23-4-6-24(7-5-23)15-12-9-20-22(2)14(12)18-10-19-15/h8-10H,4-7H2,1-3H3
• InChI Key: KJWAPEIOBMABKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)C3=NC=NC4=C3C=NN4C)SC
• Molecular Formula: C16H20N8S
• Molecular Weight: 356.5 g/mol
• CAS No.: 2640956-50-7

Description

The compound 5-methyl-4-(4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine is a heterocyclic molecule featuring a pyrimidine core substituted with methyl, methylsulfanyl, and a piperazine-linked pyrazolopyrimidine moiety. Its structure combines elements of pyrimidine, pyrazole, and piperazine systems, which are common in bioactive molecules targeting kinases, receptors, or enzymes. The methylsulfanyl group at position 2 and the piperazine bridge at position 4 are critical for modulating solubility, binding affinity, and metabolic stability .

Mechanism of Action

Target of Action

The primary target of this compound is the Epidermal Growth Factor Receptor Tyrosine Kinase (EGFR-TK) . EGFR-TK is a key protein involved in cell signaling pathways that regulate cell growth, proliferation, and differentiation.

Mode of Action

This compound acts as an inhibitor of EGFR-TK . It binds to the active site of the enzyme, preventing its interaction with its natural substrates, thereby inhibiting its activity. This results in the disruption of the downstream signaling pathways regulated by EGFR-TK.

Biochemical Pathways

The inhibition of EGFR-TK affects several downstream signaling pathways, including the PI3K/AKT and RAS/RAF/MEK/ERK pathways. These pathways play crucial roles in cell survival, proliferation, and differentiation. The disruption of these pathways leads to the inhibition of cell growth and induction of apoptosis.

Result of Action

The compound exhibits significant anti-proliferative activity against various cancer cell lines. It has been shown to induce cell cycle arrest at the S phase, increase the percentage of apoptotic cells in a time-dependent manner, and exhibit cytotoxicity against certain cancer cell lines.

Biological Activity

5-methyl-4-(4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its synthesis, pharmacological properties, and therapeutic applications.

Chemical Structure and Properties

The compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities. The specific structure includes a methylsulfanyl group and a piperazine moiety, contributing to its pharmacological profile.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. The general approach includes:

• Formation of the Pyrazolo[3,4-d]pyrimidine Core : This can be achieved through cyclization reactions involving appropriate precursors.
• Piperazine Substitution : The introduction of the piperazine group is often done via nucleophilic substitution methods.
• Methylsulfanyl Group Incorporation : The final step usually involves adding the methylsulfanyl group to enhance solubility and biological activity.

Anticancer Activity

Recent studies have indicated that derivatives of pyrazolo[3,4-d]pyrimidines exhibit promising anticancer properties. For instance, compounds with similar structures have been shown to inhibit specific kinases involved in cancer cell proliferation.

• Mechanism of Action : The compound may act as a selective inhibitor of certain kinases, disrupting cancer cell division and promoting apoptosis.
• Case Studies : In vivo studies demonstrated that related compounds effectively reduced tumor growth in models of triple-negative breast cancer when combined with chemotherapeutic agents like paclitaxel .

Antimicrobial Activity

Some derivatives have shown activity against various pathogens, including bacteria and fungi. For example, pyrazolo[3,4-d]pyrimidines have been evaluated for their efficacy against Mycobacterium tuberculosis, with certain compounds displaying significant inhibitory effects .

Pharmacological Profile

Property	Description
Target Kinases	Selective inhibitors of monopolar spindle 1 (Mps1) kinase and other cancer-related kinases
Antimicrobial Activity	Effective against Mycobacterium tuberculosis and other pathogens
Synergistic Effects	Enhanced efficacy when combined with established chemotherapeutics

Research Findings

• Inhibition Studies : Several studies have reported IC50 values for related compounds in inhibiting kinase activity, suggesting that modifications to the pyrazolo[3,4-d]pyrimidine scaffold can significantly enhance potency.
• Clinical Relevance : The potential use of these compounds in treating various cancers highlights their importance in drug development. Ongoing research aims to optimize their structure for better efficacy and reduced side effects.

Comparison with Similar Compounds

Key Structural Features of Analogs

The following table highlights structural similarities and differences between the target compound and related derivatives:

Compound Name	Core Structure	Substituents	Molecular Formula	Molar Mass (g/mol)	Key Features
Target Compound	Pyrimidine	5-methyl, 2-(methylsulfanyl), 4-(piperazine-pyrazolopyrimidine)	C₁₇H₂₂N₈S	~382.48	Piperazine linker enhances solubility; methylsulfanyl improves lipophilicity
1-[1-(4-Methylphenyl)-6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]piperidine	Pyrazolo[3,4-d]pyrimidine	4-piperidine, 6-(methylsulfanyl), 1-(4-methylphenyl)	C₁₈H₂₁N₅S	339.46	Piperidine instead of piperazine; aromatic substitution at position 1
(1-p-Tolyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-hydrazine	Pyrazolo[3,4-d]pyrimidine	1-(p-tolyl), 4-hydrazine	C₁₃H₁₂N₆	252.28	Hydrazine group increases reactivity; lacks piperazine/sulfanyl groups
4-(1H-Pyrazol-4-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one	Piperazine-linked butanone	Trifluoromethylphenyl, pyrazole	C₁₈H₂₀F₃N₅O	403.38	Trifluoromethyl enhances metabolic stability; ketone functional group

Bioactivity Implications

• Piperazine vs.
• Methylsulfanyl Group : Present in both the target compound and ’s analog, this group likely increases membrane permeability due to moderate lipophilicity.
• Trifluoromethyl Substitution () : While absent in the target compound, the CF₃ group in related arylpiperazines enhances metabolic stability, suggesting a trade-off between solubility and stability .

Research Findings and Trends

• Structural Isomerization : Pyrazolopyrimidine derivatives (e.g., ) undergo isomerization under specific conditions, which could influence the stability of the target compound .
• Lumping Strategy () : Compounds with similar substituents (e.g., methylsulfanyl, piperazine) may be grouped for pharmacokinetic modeling, streamlining drug discovery workflows .